Cas no 920177-99-7 (1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine)

• Product Name: 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine
• CAS No: 920177-99-7
• MF: C₂₈H₂₃N₇O₂
• MW: 489.527924776077
• CID: 5505390
• PubChem ID: 25683764
• Update Time: 2025-10-31

1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(9H-xanthen-9-yl)methanone
• 920177-99-7
• AKOS024472673
• VU0502804-1
• 1-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine
• F2865-0127
• 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine

• Inchi： 1S/C28H23N7O2/c36-28(24-20-10-4-6-12-22(20)37-23-13-7-5-11-21(23)24)34-16-14-33(15-17-34)26-25-27(30-18-29-26)35(32-31-25)19-8-2-1-3-9-19/h1-13,18,24H,14-17H2
• InChI Key： QEEDDLVITMFGDB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=CC1=2)C(N1CCN(C2C3=C(N=CN=2)N(C2C=CC=CC=2)N=N3)CC1)=O

Computed Properties

• Exact Mass: 489.19132300g/mol
• Monoisotopic Mass: 489.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine

Introduction to Compound with CAS No. 920177-99-7 and Product Name: 1-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine

The compound identified by the CAS number 920177-99-7 and the product name 1-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, incorporating both triazolo[4,5-d]pyrimidine and xanthene moieties, positions it as a promising candidate for further exploration in therapeutic interventions.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, driven by their diverse biological activities and structural versatility. The presence of the triazolo[4,5-d]pyrimidine core in this compound is particularly noteworthy, as it is known for its role in various bioactive molecules. This scaffold has been extensively studied for its antimicrobial, antiviral, and anticancer properties. The incorporation of a phenyl group at the 3-position of the triazolo[4,5-d]pyrimidine ring enhances its pharmacological potential by influencing electronic and steric properties, thereby modulating binding interactions with biological targets.

The xanthene moiety appended to the piperazine ring through a carbonyl linkage introduces additional functional diversity to the molecule. Xanthene derivatives are well-documented for their fluorescence properties and have been utilized in imaging agents and photodynamic therapy. In this context, the 9H-xanthene-9-carbonyl group not only contributes to the compound's structural complexity but also opens up possibilities for applications in bioimaging and light-induced therapies. The combination of these two distinct heterocyclic systems suggests a multifaceted pharmacological profile that warrants further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. The triazolo[4,5-d]pyrimidine scaffold is known to exhibit kinase inhibitory activity due to its ability to mimic ATP binding pockets. Furthermore, the piperazine ring is a common pharmacophore in kinase inhibitors due to its ability to form hydrogen bonds with key residues in the enzyme's active site. The presence of both these motifs in 1-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine makes it a promising candidate for developing novel kinase inhibitors.

Recent studies have highlighted the importance of structure-based drug design in optimizing kinase inhibitor efficacy. Computational modeling techniques have been employed to understand the interactions between such compounds and their target kinases at an atomic level. These studies have revealed that the phenyl group at the 3-position of the triazolo[4,5-d]pyrimidine ring plays a critical role in anchoring the molecule within the kinase active site. Additionally, the xanthene moiety has been shown to modulate solubility and metabolic stability, which are essential factors for drug development.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps include cyclization reactions to form the triazolo[4,5-d]pyrimidine core and subsequent functionalization with the xanthene group via condensation reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the phenyl group at the desired position on the triazolo[4,5-d]pyrimidine ring. These synthetic strategies highlight the importance of transition metal catalysis in modern organic synthesis.

Evaluation of 1-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine has been conducted both in vitro and in vivo to assess its biological activity and pharmacokinetic properties. In vitro studies have demonstrated potent inhibition of several kinases relevant to cancer progression. Notably, this compound has shown selective inhibition against tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many cancer types. The selectivity observed is attributed to subtle differences in binding interactions within the kinase active site。

Preclinical studies have further corroborated these findings by evaluating the compound's efficacy in animal models of cancer. Tumor growth inhibition experiments have shown promising results when administered orally or intravenously. Additionally, preliminary toxicity studies indicate that this compound exhibits acceptable safety margins at therapeutic doses. These findings suggest that further development towards clinical trials could be warranted.

The structural features of this compound also make it an attractive scaffold for drug repurposing efforts. Drug repurposing leverages existing drugs or compounds with known biological activities to identify new therapeutic uses without going through lengthy discovery processes. The combination of known pharmacophores from different heterocyclic systems allows for rapid assessment of novel therapeutic applications without extensive modifications.

Future directions for research on 1-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}-4-(9H-xanthene-9-carbonyl)piperazine include exploring its potential as an adjuvant therapy alongside existing cancer treatments or as a standalone therapeutic agent for specific indications. Additionally，investigating its interaction with other biological targets beyond kinases could uncover additional therapeutic benefits。The integration of computational chemistry tools will continue to play a pivotal role in optimizing its structure for improved efficacy and reduced side effects。